Cas no 863222-24-6 (2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate)
863222-24-6 structure
Product Name:2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate
CAS No:863222-24-6
MF:C13H24N2O2
MW:240.341863632202
CID:1848642
PubChem ID:68426592
Update Time:2025-04-21
2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate
- CS-0036136
- SCHEMBL2881367
- racemic cis-Octahydro-pyrrolo[3,4-d]azepine-6-carboxylic acid tert-butyl ester
- 863222-24-6
- rel-tert-Butyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate
- CIS-6-BOC-OCTAHYDRO-PYRROLO[3,4-D]AZEPINE
- P10758
- starbld0001348
- BAC01307
-
- Inchi: 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-6-4-10-8-14-9-11(10)5-7-15/h10-11,14H,4-9H2,1-3H3/t10-,11+
- InChI Key: BQMAENMWXMYUEV-PHIMTYICSA-N
- SMILES: O(C(C)(C)C)C(N1CC[C@@H]2CNC[C@@H]2CC1)=O
Computed Properties
- Exact Mass: 240.183778013g/mol
- Monoisotopic Mass: 240.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 41.6Ų
2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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